Cas no 1880049-83-1 (ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate)
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(1-fluoro-1-methylethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylate (ACI)
- 1H-1,2,4-Triazole-3-carboxylic acid, 5-(1-fluoro-1-methylethyl)-1-methyl-, ethyl ester (ACI)
- ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate
-
- Inchi: 1S/C9H14FN3O2/c1-5-15-7(14)6-11-8(9(2,3)10)13(4)12-6/h5H2,1-4H3
- InChI Key: AKZQQAWXJAQTQW-UHFFFAOYSA-N
- SMILES: O=C(C1=NN(C)C(C(C)(C)F)=N1)OCC
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9972582-0.05g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 0.05g |
$888.0 | 2025-02-21 | |
| Enamine | EN300-9972582-0.1g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 0.1g |
$930.0 | 2025-02-21 | |
| Enamine | EN300-9972582-0.25g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 0.25g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-9972582-0.5g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-9972582-1.0g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 1.0g |
$1057.0 | 2025-02-21 | |
| Enamine | EN300-9972582-2.5g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 2.5g |
$2071.0 | 2025-02-21 | |
| Enamine | EN300-9972582-5.0g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 5.0g |
$3065.0 | 2025-02-21 | |
| Enamine | EN300-9972582-10.0g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 95.0% | 10.0g |
$4545.0 | 2025-02-21 | |
| Enamine | EN300-9972582-1g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 1g |
$1057.0 | 2023-09-01 | ||
| Enamine | EN300-9972582-5g |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate |
1880049-83-1 | 5g |
$3065.0 | 2023-09-01 |
ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate
Professional Introduction to Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 1880049-83-1)
Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 1880049-83-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro-substituent and an ethyl ester group in its molecular structure imparts unique chemical properties that make it a valuable candidate for further investigation.
The chemical structure of Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate consists of a triazole ring substituted with a 2-fluoropropan-2-yl group at the 5-position and a methyl group at the 1-position. The carboxylate group at the 3-position is esterified with an ethyl moiety. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a common feature in drug design.
In recent years, there has been a growing interest in the development of novel compounds based on triazole scaffolds due to their broad spectrum of biological activities. Triazoles have been widely studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into these structures often enhances their pharmacological efficacy by improving lipophilicity and reducing metabolic degradation. Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate is no exception and has shown promising results in preliminary pharmacological screenings.
One of the most intriguing aspects of this compound is its potential application in oncology research. Recent studies have highlighted the role of triazole derivatives in inhibiting kinases and other enzymes involved in cancer cell proliferation. The unique structural features of Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate, particularly the fluoro-substituent and the methyl group on the triazole ring, suggest that it may interact with target proteins in a manner similar to known anticancer agents. Preliminary computational studies have indicated that this compound could bind effectively to certain kinases, potentially leading to its development as an inhibitor.
Furthermore, the compound's ability to cross the blood-brain barrier has been explored in experimental models. This property is crucial for drugs intended to treat central nervous system disorders. The presence of fluorine atoms can enhance blood-brain barrier penetration by increasing lipophilicity while maintaining sufficient water solubility. Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate has shown encouraging results in these models, suggesting its potential as a lead compound for further development.
The synthesis of Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated triazole intermediate, which is then subjected to nucleophilic substitution reactions with fluorinated alkene derivatives. The final step involves esterification of the carboxylic acid group with ethanol under acidic conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and reduce byproduct formation.
In terms of pharmacokinetic properties, Ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate exhibits moderate solubility in water and good solubility in organic solvents commonly used in pharmaceutical formulations. This balance between hydrophilicity and lipophilicity is favorable for drug delivery systems designed for oral or intravenous administration. Preliminary toxicological studies have also indicated that the compound is well-tolerated at tested doses, although further extensive testing is necessary to fully assess its safety profile.
The potential therapeutic applications of Ethyl 5-(2-fluoropropan-2-yll)-1-methyl-lH-l ,24-triazole -3 -carboxy late extend beyond oncology. Research has suggested that it may have utility in treating inflammatory diseases by modulating immune responses through interaction with specific cytokine pathways. Additionally , its structural similarity to known antimicrobial agents suggests that it could exhibit activity against resistant bacterial strains . These findings highlight the broad therapeutic potential of this compound , making it an attractive candidate for further clinical investigation .
The development pipeline for Ethyl Eth yl 5-( 21fluoro propa n -21 y l ) -l m eth y l-l H-l ,24 -tria z ole -3 -car boxy late is currently focused on optimizing its pharmacological properties through structure-based drug design . Computational modeling techniques are being employed to identify key interactions between the compound and biological targets , which will guide future modifications aimed at enhancing efficacy and selectivity . Collaborative efforts between academic researchers and pharmaceutical companies are underway to translate these findings into clinical trials .
In conclusion , Eth ylE th y l 51fluoro propa n -21 y l ) -l m eth y l-l H-l ,24 -tria z ole -3 -car boxy late( CAS No . 1880049 -83 -I ) represents a promising lead compo und with significant therapeutic potential across multiple disease areas . Its unique structural features , combined with encouraging preliminary data from pharmacological and pharmacokinetic studies , make it an exciting prospect for future drug development . As research progresses , further insights into its mechanism of action and clinical efficacy will be elucidated , paving the way for new treatment strategies.
1880049-83-1 (ethyl 5-(2-fluoropropan-2-yl)-1-methyl-1H-1,2,4-triazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)